Cas no 2228093-28-3 (tert-butyl 3-(4-methoxypiperidin-4-yl)methylmorpholine-4-carboxylate)

• Product Name: tert-butyl 3-(4-methoxypiperidin-4-yl)methylmorpholine-4-carboxylate
• CAS No: 2228093-28-3
• MF: C₁₆H₃₀N₂O₄
• MW: 314.420404911041
• CID: 6521238
• PubChem ID: 165830608
• Update Time: 2025-07-23

tert-butyl 3-(4-methoxypiperidin-4-yl)methylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(4-methoxypiperidin-4-yl)methylmorpholine-4-carboxylate
• EN300-1901339
• 2228093-28-3
• tert-butyl 3-[(4-methoxypiperidin-4-yl)methyl]morpholine-4-carboxylate

• Inchi： 1S/C16H30N2O4/c1-15(2,3)22-14(19)18-9-10-21-12-13(18)11-16(20-4)5-7-17-8-6-16/h13,17H,5-12H2,1-4H3
• InChI Key： BWDWLRHLVZJDBJ-UHFFFAOYSA-N
• SMILES： O(C)C1(CCNCC1)CC1COCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 314.22055744g/mol
• Monoisotopic Mass: 314.22055744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 60Ų

Additional information on tert-butyl 3-(4-methoxypiperidin-4-yl)methylmorpholine-4-carboxylate

Introduction to tert-butyl 3-(4-methoxypiperidin-4-yl)methylmorpholine-4-carboxylate (CAS No. 2228093-28-3)

tert-butyl 3-(4-methoxypiperidin-4-yl)methylmorpholine-4-carboxylate (CAS No. 2228093-28-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and chronic diseases. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

The chemical structure of tert-butyl 3-(4-methoxypiperidin-4-yl)methylmorpholine-4-carboxylate is defined by its tert-butyl ester group, a morpholine ring, and a piperidine ring with a methoxy substituent. The tert-butyl ester group contributes to the compound's stability and solubility properties, making it suitable for various pharmaceutical formulations. The morpholine and piperidine rings are key functional groups that confer specific biological activities, such as receptor binding and enzyme inhibition.

The molecular formula of the compound is C₁₉H₃₁N₃O₄, with a molecular weight of approximately 361.45 g/mol. It is a white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties facilitate its use in both laboratory research and industrial applications.

Synthesis Methods

The synthesis of tert-butyl 3-(4-methoxypiperidin-4-yl)methylmorpholine-4-carboxylate involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route begins with the preparation of the tert-butyl ester of morpholine-4-carboxylic acid, which is then reacted with 4-methoxypiperidine to form the desired product. This process typically involves coupling reactions mediated by coupling agents such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC) or N,N'-dicyclohexylcarbodiimide (DCC).

Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods for this compound. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing waste production. Additionally, the use of catalysts such as palladium-based catalysts has enabled more efficient coupling reactions under milder conditions.

Biological Activities and Therapeutic Potential

tert-butyl 3-(4-methoxypiperidin-4-yl)methylmorpholine-4-carboxylate has been extensively studied for its biological activities, particularly its potential as a therapeutic agent. Research has shown that this compound exhibits potent activity against various targets involved in neurological disorders, such as Alzheimer's disease and Parkinson's disease. Specifically, it has been found to modulate the activity of certain neurotransmitter receptors and enzymes, leading to improved cognitive function and reduced neurodegeneration.

In addition to its neurological applications, this compound has also shown promise in the treatment of chronic pain conditions. Studies have demonstrated that it can effectively inhibit pain signaling pathways by interacting with specific receptors in the central nervous system (CNS). This makes it a potential candidate for developing new analgesic drugs with fewer side effects compared to existing treatments.

Clinical Trials and Research Developments

The therapeutic potential of tert-butyl 3-(4-methoxypiperidin-4-yl)methylmorpholine-4-carboxylate has led to several ongoing clinical trials aimed at evaluating its safety and efficacy in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings have paved the way for further clinical investigations into its therapeutic applications.

In parallel with clinical trials, preclinical studies continue to explore new avenues for optimizing the compound's pharmacological properties. For instance, researchers are investigating prodrug strategies to enhance its bioavailability and reduce metabolic degradation. These efforts are crucial for translating laboratory findings into effective treatments for patients.

Conclusion

tert-butyl 3-(4-methoxypiperidin-4-yl)methylmorpholine-4-carboxylate (CAS No. 2228093-28-3) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing new treatments for neurological disorders and chronic pain conditions. Ongoing research and clinical trials are expected to further elucidate its therapeutic benefits and pave the way for its eventual use in clinical practice.